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Abstract
This application note provides a comprehensive and detailed protocol for the quantitative

determination of palladium using gravimetric analysis with dimethylglyoxime (DMG) as the

precipitating agent. This classical and highly selective method remains a cornerstone for

accurate palladium quantification in various matrices, including jewelry alloys, catalysts, and

pharmaceutical compounds. The protocol herein is designed for researchers, scientists, and

drug development professionals, offering in-depth explanations of the underlying chemical

principles, step-by-step procedures, and strategies for mitigating potential interferences.

Introduction to Gravimetric Analysis of Palladium
Gravimetric analysis is a fundamental quantitative analytical technique that relies on the

measurement of mass. In the context of palladium determination, the element is selectively

precipitated from a solution as a stable, insoluble compound of known stoichiometry. The

precipitate is then carefully collected, washed, dried, and weighed. From the mass and known

composition of the precipitate, the mass of palladium in the original sample can be accurately

calculated.
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The use of dimethylglyoxime (C₄H₈N₂O₂) as a precipitating agent for palladium is a well-

established and highly specific method.[1][2] In a weakly acidic solution, two molecules of

dimethylglyoxime react with one divalent palladium ion (Pd²⁺) to form a bulky, bright yellow

precipitate of palladium(II) dimethylglyoximate, [Pd(C₄H₇N₂O₂)₂].[3][4] This complex is

thermally stable and has a low solubility in water, making it ideal for gravimetric analysis.

The Chemistry of Palladium-Dimethylglyoxime
Complexation
The reaction between palladium(II) and dimethylglyoxime is a classic example of chelation,

where a polydentate ligand (dimethylglyoxime) binds to a central metal ion (palladium) at

multiple points. Each dimethylglyoxime molecule loses a proton from one of its oxime groups,

and the two nitrogen atoms coordinate with the palladium ion. This results in a stable, square

planar complex.

Reaction: Pd²⁺ + 2C₄H₈N₂O₂ → Pd(C₄H₇N₂O₂)₂ (s) + 2H⁺

The stoichiometry of this reaction is crucial for accurate calculations. One mole of palladium

(atomic mass ≈ 106.42 g/mol ) reacts with two moles of dimethylglyoxime (molar mass ≈

116.12 g/mol ) to produce one mole of palladium(II) dimethylglyoximate (molar mass ≈ 338.69

g/mol ).

Key Experimental Parameters and Their Rationale
The success of the gravimetric determination of palladium hinges on the careful control of

several experimental parameters. Understanding the reasoning behind each step is critical for

achieving accurate and reproducible results.

Acidity (pH): The precipitation is typically carried out in a weakly acidic solution (e.g., 0.2 M

HCl).[1] This is a critical parameter. If the solution is too acidic, the formation of the

precipitate may be incomplete. Conversely, if the solution is neutral or alkaline, other metal

hydroxides may co-precipitate, leading to positive errors.

Temperature: The precipitation is generally performed in a hot solution (around 60-80°C).[5]

[6] Heating promotes the formation of a more crystalline and easily filterable precipitate, a

process known as digestion.[5]
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Excess Precipitant: A slight excess of the dimethylglyoxime solution is added to ensure the

complete precipitation of palladium. However, a large excess should be avoided as

dimethylglyoxime itself is only sparingly soluble in water and can crystallize out with the

palladium complex, leading to inaccurate results.[7]

Interference Management: While the method is highly selective for palladium, certain ions

can interfere. Gold and platinum can be partially precipitated under the same conditions.[1] If

silver is present, it will precipitate as silver chloride upon the addition of hydrochloric acid and

must be removed prior to palladium precipitation.[8][9]

Experimental Protocol
This protocol outlines the step-by-step procedure for the gravimetric determination of palladium

in a sample.

Reagent and Solution Preparation
1% (w/v) Dimethylglyoxime Solution: Dissolve 1.0 g of dimethylglyoxime in 100 mL of 95%

ethanol.

Hydrochloric Acid (HCl), concentrated (approx. 37%)

Nitric Acid (HNO₃), concentrated (approx. 70%)[8]

Aqua Regia: Prepare fresh by mixing 3 parts concentrated HCl and 1 part concentrated

HNO₃ by volume.[8][9]

Dilute Hydrochloric Acid (approx. 1 M): Carefully add 83 mL of concentrated HCl to

approximately 900 mL of deionized water and dilute to a final volume of 1 L.

Sample Dissolution
Accurately weigh a sample containing approximately 100-250 mg of palladium to the nearest

0.1 mg and transfer it to a 400 mL beaker.[9]

In a fume hood, add 10-15 mL of aqua regia to the beaker.[9]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://chemlab.truman.edu/files/2015/07/nickelgrav.pdf
https://ntrs.nasa.gov/api/citations/19690011439/downloads/19690011439.pdf
https://webstore.ansi.org/preview-pages/BSI/preview_30243487.pdf
https://cdn.standards.iteh.ai/samples/81400/bd5f2ddf67104879b33f861fd737d4a9/ISO-11490-2023.pdf
https://webstore.ansi.org/preview-pages/BSI/preview_30243487.pdf
https://webstore.ansi.org/preview-pages/BSI/preview_30243487.pdf
https://cdn.standards.iteh.ai/samples/81400/bd5f2ddf67104879b33f861fd737d4a9/ISO-11490-2023.pdf
https://cdn.standards.iteh.ai/samples/81400/bd5f2ddf67104879b33f861fd737d4a9/ISO-11490-2023.pdf
https://cdn.standards.iteh.ai/samples/81400/bd5f2ddf67104879b33f861fd737d4a9/ISO-11490-2023.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1655891?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cover the beaker with a watch glass and gently heat on a hot plate until the sample is

completely dissolved.[9]

Continue heating to evaporate the solution to a volume of about 5-7 mL to remove excess

nitric acid.[9]

Add a few drops of concentrated hydrochloric acid and allow the solution to cool.[9]

Dilute the solution to approximately 200 mL with deionized water.

Note: If the sample contains silver, a white precipitate of silver chloride (AgCl) will form. This

should be filtered off and washed with dilute nitric acid before proceeding with the palladium

precipitation.[8][9]

Precipitation of Palladium(II) Dimethylglyoximate
Heat the sample solution to 60-80°C on a hot plate. Do not boil.[5][6]

Slowly, and with constant stirring, add the 1% ethanolic dimethylglyoxime solution. A slight

excess is required; typically, 20-25 mL is sufficient for a 100 mg palladium sample. A bright

yellow precipitate will form immediately.

Continue to stir the solution gently for a few minutes to encourage complete precipitation.

Cover the beaker with a watch glass and allow the precipitate to digest at just below boiling

point for about one hour.[10][11] This will result in larger, more easily filterable particles.

Allow the beaker to cool to room temperature.

Filtration and Washing
Weigh a clean, dry sintered glass crucible of medium porosity to a constant weight (i.e., until

successive weighings after drying agree to within ± 0.3 mg).

Filter the supernatant liquid through the pre-weighed crucible using gentle suction.

Transfer the precipitate to the crucible. Use a rubber policeman to ensure all of the

precipitate is transferred from the beaker.
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Wash the precipitate in the crucible several times with small portions of cold deionized water

to remove any soluble impurities.[5]

Finally, wash the precipitate with a small amount of ethanol to help with drying.

Drying and Weighing
Place the crucible containing the precipitate in a drying oven at 110-120°C for at least one to

two hours.[5][12]

Transfer the crucible to a desiccator to cool to room temperature.

Once cooled, weigh the crucible accurately.

Repeat the drying and weighing process until a constant weight is achieved.

Workflow Diagram

Sample Preparation Precipitation Isolation & Drying Calculation

Weigh Sample Dissolve in Aqua Regia Remove Excess Nitric Acid Dilute with DI Water Heat Solution (60-80°C) Add Dimethylglyoxime Solution Digest Precipitate (1 hr) Cool to Room Temperature Filter through Weighed Crucible Wash Precipitate Dry in Oven (110-120°C) Cool in Desiccator Weigh to Constant Mass Calculate % Palladium

Click to download full resolution via product page

Caption: Workflow for the gravimetric analysis of palladium using dimethylglyoxime.

Calculations
The percentage of palladium in the original sample is calculated using the following formula:

% Palladium = [(Mass of Precipitate (g) × Gravimetric Factor) / Mass of Sample (g)] × 100

Where the Gravimetric Factor is the ratio of the molar mass of palladium to the molar mass of

palladium(II) dimethylglyoximate.
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Gravimetric Factor = (Molar Mass of Pd) / (Molar Mass of Pd(C₄H₇N₂O₂)₂) = 106.42 g/mol /

338.69 g/mol = 0.3142

Data Presentation
Parameter Value

Molar Mass of Palladium (Pd) 106.42 g/mol

Molar Mass of Dimethylglyoxime (C₄H₈N₂O₂) 116.12 g/mol

Molar Mass of Palladium(II) Dimethylglyoximate

(Pd(C₄H₇N₂O₂)₂)
338.69 g/mol

Gravimetric Factor 0.3142

Precipitate Color Bright Yellow

Drying Temperature 110-120 °C

Potential Interferences and Mitigation Strategies
Interfering Ion Nature of Interference Mitigation Strategy

Silver (Ag⁺)
Forms insoluble AgCl in the

presence of HCl.

Remove by filtration after initial

dissolution and before adding

dimethylglyoxime.[8][9]

Gold (Au³⁺)
Can be reduced and co-

precipitate as metallic gold.[1]

Can be removed by selective

reduction prior to palladium

precipitation.

Platinum (Pt⁴⁺)

Can partially precipitate with

dimethylglyoxime, especially

from concentrated solutions.[1]

Reprecipitation of the

palladium complex can

improve purity.

Iron (Fe³⁺)

Can precipitate as ferric

hydroxide if the solution

becomes too alkaline.

Maintain a weakly acidic pH

during precipitation. The

addition of a masking agent

like tartaric or citric acid can

also prevent iron interference.
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Conclusion
The gravimetric determination of palladium using dimethylglyoxime is a robust, reliable, and

highly selective method. By carefully controlling the experimental conditions, particularly pH

and temperature, and being mindful of potential interferences, this technique can yield highly

accurate and precise results. This application note provides a comprehensive guide to

empower researchers and scientists to confidently perform this essential analytical procedure.

References
ISO 11490:2015. (2015). Jewellery - Determination of palladium in palladium jewellery alloys

- Gravimetric determination with dimethylglyoxime. International Organization for

Standardization. Available from: [Link]

iTeh Standards. (2023). EN ISO 11490:2023 - Jewellery and precious metals - Determination

of palladium - Gravimetry using dimethylglyoxime. Available from: [Link]

Davis, W. F. (1963). A Comparison of Two Spectrophotometric Methods for the Determination

of Palladium in Titanium-Base Alloys. NASA Technical Reports Server. Available from: [Link]

eGyanKosh. (N.D.). EXPT. 3 GRAVIMETRIC DETERMINATION OF NICKEL (II) IN NICKEL-

STEEL USING DIMETHYLGLYOXIME. Available from: [Link]

Gold Refining & Metal Extraction Forum. (2022). DIMETHYLGLIOXIME AS PALLADIUM

PRECIPITANT. Available from: [Link]

Hussain, S. & Raju, N. A. (1978). 2-Hydroxy-1-acetonaphthoneoxime as analytical reagent:

Gravimetric determination of nickel and palladium. Proceedings of the Indian Academy of

Sciences - Section A, 87(1), 1-4. Available from: [Link]

Truman State University. (2014). The Gravimetric Determination of Nickel. Available from:

[Link]

911Metallurgist. (2015). Determination of Nickel using Dimethylglyoxime. Available from:

[Link]

ZChOiA. (N.D.). The gravimetric determination of nickel. Available from: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.iso.org/standard/60057.html
https://standards.iteh.ai/catalog/standards/sist/1aca8cdd-1c9b-4ac6-b057-f5f57b994477/iso-11490-2023
https://ntrs.nasa.gov/citations/19630011379
https://egyankosh.ac.in/handle/123456789/22359
https://goldrefiningforum.com/threads/dimethylglioxime-as-palladium-precipitant.35565/
https://www.ias.ac.in/article/fulltext/pram/087/01/0001-0004
https://chemlab.truman.edu/files/2014/06/Gravimetric-Determination-of-Nickel.pdf
https://www.911metallurgist.com/determination-of-nickel-using-dimethylglyoxime/
https://www.zchoia.pro.po.opole.pl/images/dydaktyka/chemia_analityczna_cw/cwiczenie_4_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1655891?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Filo. (2026). Note on use of DMG in gravimetric analysis. Available from: [Link]

Wikipedia. (N.D.). Dimethylglyoxime. Available from: [Link]

Gilchrist, R. (1934). Methods for the separation of platinum, palladium, rhodium, and iridium

from one another and for their gravimetric determination. Journal of Research of the National

Bureau of Standards, 12(3), 291-306. Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. ntrs.nasa.gov [ntrs.nasa.gov]

2. Note on use of DMG in gravimetric analysis | Filo [askfilo.com]

3. goldrefiningforum.com [goldrefiningforum.com]

4. Dimethylglyoxime - Wikipedia [en.wikipedia.org]

5. pdf.benchchem.com [pdf.benchchem.com]

6. zchoiact.put.poznan.pl [zchoiact.put.poznan.pl]

7. chemlab.truman.edu [chemlab.truman.edu]

8. webstore.ansi.org [webstore.ansi.org]

9. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

10. Determination of Nickel using Dimethylglyoxime - 911Metallurgist [911metallurgist.com]

11. nvlpubs.nist.gov [nvlpubs.nist.gov]

12. ias.ac.in [ias.ac.in]

To cite this document: BenchChem. [Application Note: Gravimetric Determination of
Palladium with Dimethylglyoxime]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1655891/docs#application-note-gravimetric-
determination-of-palladium-with-dimethylglyoxime]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.filo.tutor/solution/note-on-use-of-dmg-in-gravimetric-analysis_1d8c1e3b-b2c7-4a7b-a4e9-2d1b7e6f8a4e
https://en.wikipedia.org/wiki/Dimethylglyoxime
https://nvlpubs.nist.gov/nistpubs/jres/12/jresv12n3p291_A1b.pdf
https://www.benchchem.com/product/b1655891?utm_src=pdf-custom-synthesis#bc-rfq
https://ntrs.nasa.gov/api/citations/19690011439/downloads/19690011439.pdf
https://askfilo.com/user-question-answers-smart-solutions/note-on-use-of-dmg-in-gravimetric-analysis-3134323736363736
https://goldrefiningforum.com/threads/dimethylglioxime-as-palladium-precipitant.31782/
https://en.wikipedia.org/wiki/Dimethylglyoxime
https://pdf.benchchem.com/6261/A_Comparative_Guide_to_Salicylaldoxime_and_Dimethylglyoxime_for_Gravimetric_Nickel_Analysis.pdf
https://zchoiact.put.poznan.pl/CT%20II%20Anal/Gravimetric%20analysis/DESCRIPTION%20Gravimetric%20determination%20of%20nickel.pdf
https://chemlab.truman.edu/files/2015/07/nickelgrav.pdf
https://webstore.ansi.org/preview-pages/BSI/preview_30243487.pdf
https://cdn.standards.iteh.ai/samples/81400/bd5f2ddf67104879b33f861fd737d4a9/ISO-11490-2023.pdf
https://www.911metallurgist.com/blog/gravimetric-determination-of-nickel-using-dimethylglyoxime/
https://nvlpubs.nist.gov/nistpubs/jres/12/jresv12n3p291_a2b.pdf
https://www.ias.ac.in/article/fulltext/jcsc/087/08/0291-0294
https://www.benchchem.com/product/b1655891/docs#application-note-gravimetric-determination-of-palladium-with-dimethylglyoxime
https://www.benchchem.com/product/b1655891/docs#application-note-gravimetric-determination-of-palladium-with-dimethylglyoxime
https://www.benchchem.com/product/b1655891/docs#application-note-gravimetric-determination-of-palladium-with-dimethylglyoxime
https://www.benchchem.com/product/b1655891/docs#application-note-gravimetric-determination-of-palladium-with-dimethylglyoxime
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1655891?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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